N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-1H-indole-5-carboxamide

• IUPAC Name: N-[(1-pyridin-3-yltriazol-4-yl)methyl]-1H-indole-5-carboxamide
• InChI: InChI=1S/C17H14N6O/c24-17(13-3-4-16-12(8-13)5-7-19-16)20-9-14-11-23(22-21-14)15-2-1-6-18-10-15/h1-8,10-11,19H,9H2,(H,20,24)
• InChI Key: DTGMOFOEKCRLCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)N2C=C(N=N2)CNC(=O)C3=CC4=C(C=C3)NC=C4
• Molecular Formula: C17H14N6O
• Molecular Weight: 318.33 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a 1,2,3-triazole ring, and an indole ring with a carboxamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several aromatic rings (the pyridine, triazole, and indole rings) and a carboxamide group. The presence of these groups could result in interesting electronic and steric effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings could result in significant π-π stacking interactions, which could affect its solubility and other properties.

Scientific Research Applications

Cancer Therapy and Tyrosine Kinase Inhibition

• Role of the Compound : N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-1H-indole-5-carboxamide acts as an active pharmaceutical ingredient. .

Antifungal Properties

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Biomedical Applications

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Crystallography and Structural Studies

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Future Directions

The future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. It could also be interesting to study its potential applications in medicinal chemistry.